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e
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Cat. No.: B1212042

Get Quote

Executive Summary
1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) is a synthetic, saturated phospholipid

critical to the engineering of thermosensitive liposomes and lipid nanoparticles (LNPs). Unlike

its longer-chain counterparts (DPPE, DSPE) or unsaturated analogs (DOPE), DLPE occupies a

unique thermodynamic niche:

Core Phase Transition Temperature (

):29°C

Physiological Relevance: This

sits precisely between typical storage temperatures (4°C) and physiological body
temperature (37°C).
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Primary Application: Temperature-triggered cargo release and stabilizing PEG-lipid anchors

(DLPE-PEG) with faster dissociation rates than distearoyl systems.

This guide details the physicochemical mechanisms driving DLPE’s phase behavior,

experimental protocols for accurate

determination, and its strategic application in drug delivery systems.

Physicochemical Profile & Structure-Function
Analysis
Molecular Architecture
DLPE consists of a phosphoethanolamine headgroup linked to a glycerol backbone with two

saturated 12-carbon (lauric acid) chains.

Parameter Value

Full Chemical Name 1,2-dilauroyl-sn-glycero-3-phosphoethanolamine

Molecular Formula

Molecular Weight 579.75 g/mol

Lipid Class Glycerophospholipid (Saturated PE)

Headgroup Zwitterionic (Net neutral at pH 7.4)

Chain Type 12:0 (Lauric Acid)

The "Goldilocks" Phase Transition ( )
The

of a lipid represents the reversible transition from an ordered Gel Phase (

) to a disordered Liquid Crystalline Phase (

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Below 29°C (Gel State): Acyl chains are fully extended and tightly packed in an all-trans

conformation. The membrane is rigid, limiting permeability and preventing cargo leakage.

Above 29°C (Liquid Crystalline State): Acyl chains undergo trans-gauche isomerizations,

introducing kinks that increase fluidity and lateral diffusion. The membrane becomes

permeable, allowing for rapid drug release.

Mechanistic Contrast with Other PEs:

vs. DOPE (

): DOPE is permanently fluid at room temperature and prone to forming inverted hexagonal (

) phases, making it fusogenic but unstable. DLPE is stable and lamellar at physiological pH.

vs. DPPE (

): DPPE requires high temperatures to fluidize, making it unsuitable for mild hyperthermia
applications. DLPE fluidizes upon contact with the body.

Thermodynamics of the Phase Transition
Understanding the energy landscape of DLPE is crucial for formulation. Unlike DOPE, which

has a low-energy barrier to the non-bilayer Hexagonal II (

) phase, DLPE retains the lamellar bilayer structure well above its

due to the shorter chain length reducing the "cone" shape geometry.

Visualization: Comparative Phase Behavior
The following diagram contrasts the phase behavior of DLPE against the fusogenic helper lipid

DOPE.

Caption: Thermodynamic phase landscape of DLPE vs. DOPE. DLPE remains in the stable

lamellar liquid crystalline phase at body temperature, whereas DOPE transitions to the

destabilizing hexagonal phase.

Experimental Determination of
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Reliable measurement of

is essential for quality control (QC) of raw materials and formulated liposomes.

Method A: Differential Scanning Calorimetry (DSC)
DSC is the gold standard for determining the enthalpy (

) and cooperativity of the transition.

Protocol:

Preparation: Hydrate DLPE film in HEPES buffer (10mM, pH 7.4) to a concentration of 1-5

mg/mL. Vortex above 35°C to ensure full hydration.

Degassing: Degas samples under vacuum for 10 minutes to prevent bubble formation during

heating.

Scan Parameters:

Reference: Matching buffer.

Scan Rate: 1°C/min (Slower rates yield higher resolution).

Range: 10°C to 50°C.

Analysis: The

is defined as the peak maximum of the endothermic transition.

Expected Result: Sharp endothermic peak centered at 29.0 ± 0.5°C.

Method B: Fluorescence Anisotropy (DPH Probe)
Useful for measuring microviscosity changes in formulated liposomes.

Labeling: Incorporate 1,6-diphenyl-1,3,5-hexatriene (DPH) into the lipid bilayer at a 1:500

(probe:lipid) molar ratio.

Measurement: Monitor fluorescence anisotropy (
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) while heating from 15°C to 45°C.

Result: A sigmoidal drop in anisotropy occurs at

as the membrane fluidizes and the probe tumbles more freely.

Applications in Drug Delivery
Thermosensitive Liposomes (TSL)
DLPE is used to engineer "low-threshold" TSLs. By mixing DLPE with small amounts of DPPC

(Tm=41°C), researchers can fine-tune the release temperature to exactly 39-42°C for mild

hyperthermia cancer therapy.

Mechanism: At

, the drug is retained. At

(induced by local heating), grain boundaries form between solid and fluid domains, causing
rapid cargo efflux.

Stealth LNP Anchors (DLPE-PEG)
In Lipid Nanoparticles (LNPs) for RNA delivery, the lipid-PEG conjugate controls circulation

time.

Diffusivity: DLPE-PEG (C12) has a much faster "shedding" rate from the LNP surface than

DSPE-PEG (C18).

Impact: Fast shedding of DLPE-PEG allows the LNP to become fusogenic sooner after

injection, potentially improving uptake in tissues that are reached quickly, or for "removable"

stealth layers.

Formulation Workflow: DLPE Liposomes
The following workflow ensures the unique

of DLPE is respected during manufacturing to prevent premature leakage or aggregation.
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CRITICAL CONTROL POINT

Lipid Film Formation
(DLPE + Cholesterol/PEG)

Hydration
Temp > 35°C (Above Tm)

 Evaporate Solvent

Extrusion/Sonication
Temp > 35°C (Maintain Fluidity)

 MLV -> LUV

Active Drug Loading
(Remote Loading Gradient)

 Optional

Rapid Cooling
Temp < 20°C (Induce Gel State)

 If passive loading

 Lock-in Cargo

Storage
Temp: 4°C (Strictly Below Tm)

 Prevent Leakage

Click to download full resolution via product page
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Caption: Manufacturing workflow for DLPE liposomes. Processing must occur above 29°C to

ensure bilayer flexibility, while storage must be below 29°C to maintain integrity.

Troubleshooting & Stability
Issue Cause Solution

Premature Leakage Storage temp > 25°C

Store strictly at 4°C. DLPE is

fluid at warm room

temperatures.

Aggregation during Extrusion Extruder temp < 29°C

The extruder block must be

heated to at least 35°C.

Extruding DLPE in the gel

phase causes filter clogging.

Hydrolysis High pH / Temp

PEs are prone to hydrolysis.

Use pH 7.4 buffers and avoid

prolonged heating >50°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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